Cas no 870766-45-3 (Benzoic acid, 4-(1H-1,2,4-triazol-1-ylmethyl)-, methyl ester (9CI, ACI))

• Product Name: Benzoic acid, 4-(1H-1,2,4-triazol-1-ylmethyl)-, methyl ester (9CI, ACI)
• CAS No: 870766-45-3
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 2809787
• PubChem ID: 3164142
• Update Time: 2024-10-26

Benzoic acid, 4-(1H-1,2,4-triazol-1-ylmethyl)-, methyl ester (9CI, ACI) Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[(1H-1,2,4-triazol-1-yl)methyl]benzoate
• Methyl 4-((1H-1,2,4-triazol-1-yl)methyl)benzoate
• DTXSID70390369
• 870766-45-3
• G71474
• AKOS000588381
• SCHEMBL305970
• Benzoic acid, 4-(1H-1,2,4-triazol-1-ylmethyl)-, methyl ester
• Z293313994
• Benzoic acid, 4-(1H-1,2,4-triazol-1-ylmethyl)-, methyl ester (9CI, ACI)

• Inchi： 1S/C11H11N3O2/c1-16-11(15)10-4-2-9(3-5-10)6-14-8-12-7-13-14/h2-5,7-8H,6H2,1H3
• InChI Key： FDIULPLMJRQRHY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(CN2C=NC=N2)=CC=1)OC

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57Ų